Cas no 24444-96-0 (Benzo[b]thiophene-3-butanoicacid, g-oxo-, methyl ester)
24444-96-0 structure
Product Name:Benzo[b]thiophene-3-butanoicacid, g-oxo-, methyl ester
CAS No:24444-96-0
MF:C13H12O3S
MW:248.297582626343
CID:267134
PubChem ID:274099
Update Time:2025-04-19
Benzo[b]thiophene-3-butanoicacid, g-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-3-butanoicacid, g-oxo-, methyl ester
- methyl 4-(1-benzothiophen-3-yl)-4-oxobutanoate
- 4-Benzo[b]thiophen-3-yl-4-oxo-buttersaeure-methylester
- 4-benzo[b]thiophen-3-yl-4-oxo-butyric acid methyl ester
- AC1L6U04
- AC1Q5ZVM
- AG-J-37137
- AR-1J5233
- CTK4F3678
- NSC119880
- methyl 4-(benzo[b]thiophen-3-yl)-4-oxobutanoate
- 24444-96-0
- DTXSID20297975
- NSC-119880
-
- Inchi: 1S/C13H12O3S/c1-16-13(15)7-6-11(14)10-8-17-12-5-3-2-4-9(10)12/h2-5,8H,6-7H2,1H3
- InChI Key: WPMZLIMQLKAYFQ-UHFFFAOYSA-N
- SMILES: S1C=C(C(CCC(=O)OC)=O)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 248.05076
- Monoisotopic Mass: 248.050715
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 71.6
Experimental Properties
- Density: 1.256
- Boiling Point: 410.1°Cat760mmHg
- Flash Point: 201.8°C
- Refractive Index: 1.606
- PSA: 43.37
- LogP: 3.03720
Benzo[b]thiophene-3-butanoicacid, g-oxo-, methyl ester Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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